4-[(ethylsulfonyl)(methyl)amino]-N-(1-methylbutyl)benzamide

• IUPAC Name: 4-[ethylsulfonyl(methyl)amino]-N-pentan-2-ylbenzamide
• InChI: InChI=1S/C15H24N2O3S/c1-5-7-12(3)16-15(18)13-8-10-14(11-9-13)17(4)21(19,20)6-2/h8-12H,5-7H2,1-4H3,(H,16,18)
• InChI Key: GHWCPMSDFJJSPN-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)NC(=O)C1=CC=C(C=C1)N(C)S(=O)(=O)CC
• Molecular Formula: C15H24N2O3S
• Molecular Weight: 312.4 g/mol

Description

4-[(ethylsulfonyl)(methyl)amino]-N-(1-methylbutyl)benzamide, also known as EMA401, is a small molecule drug that has been developed for the treatment of chronic neuropathic pain. It is a highly selective and potent antagonist of the angiotensin II type 2 receptor (AT2R) and has shown promising results in preclinical and clinical studies.

Mechanism of Action

4-[(ethylsulfonyl)(methyl)amino]-N-(1-methylbutyl)benzamide is a highly selective antagonist of the AT2R, which is involved in the regulation of pain signaling pathways. By blocking the AT2R, 4-[(ethylsulfonyl)(methyl)amino]-N-(1-methylbutyl)benzamide reduces the activity of pain-sensing neurons and decreases the release of pro-inflammatory cytokines, ultimately leading to a reduction in pain.
Biochemical and Physiological Effects:
4-[(ethylsulfonyl)(methyl)amino]-N-(1-methylbutyl)benzamide has been shown to have a number of biochemical and physiological effects, including reducing the activity of pain-sensing neurons, decreasing the release of pro-inflammatory cytokines, and increasing the release of anti-inflammatory cytokines. It has also been shown to have a neuroprotective effect, reducing the damage to nerve cells caused by chronic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[(ethylsulfonyl)(methyl)amino]-N-(1-methylbutyl)benzamide for lab experiments is its selectivity and potency, which allows for precise modulation of the AT2R pathway. However, its high cost and limited availability may be a limitation for some experiments.

Future Directions

There are several potential future directions for the development and application of 4-[(ethylsulfonyl)(methyl)amino]-N-(1-methylbutyl)benzamide. One area of research is the exploration of its potential use in the treatment of other chronic pain conditions, such as fibromyalgia and osteoarthritis. Another area of research is the investigation of its neuroprotective effects and its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of 4-[(ethylsulfonyl)(methyl)amino]-N-(1-methylbutyl)benzamide and its potential interactions with other pain signaling pathways.

Scientific Research Applications

4-[(ethylsulfonyl)(methyl)amino]-N-(1-methylbutyl)benzamide has been extensively studied in preclinical and clinical studies for the treatment of chronic neuropathic pain. It has been shown to be effective in reducing pain in various animal models of neuropathic pain, including diabetic neuropathy, chemotherapy-induced neuropathy, and spinal nerve ligation. Clinical studies have also demonstrated its efficacy in reducing pain in patients with post-herpetic neuralgia and chemotherapy-induced neuropathy.